Cas no 1262009-81-3 (2-Amino-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid)

• Product Name: 2-Amino-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid
• CAS No: 1262009-81-3
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• MDL: MFCD18318624
• CID: 5168170
• Update Time: 2023-08-24

2-Amino-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(2-N,N-dimethylsulfamoylphenyl)isonicotinic acid
• 2-Amino-5-[2-(dimethylsulfamoyl)phenyl]pyridine-4-carboxylic acid

• MDL： MFCD18318624
• Inchi： 1S/C14H15N3O4S/c1-17(2)22(20,21)12-6-4-3-5-9(12)11-8-16-13(15)7-10(11)14(18)19/h3-8H,1-2H3,(H2,15,16)(H,18,19)
• InChI Key： UMZGHQWOAQDBAS-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C1C=NC(=CC=1C(=O)O)N)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 321.078
• Monoisotopic Mass: 321.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 503
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 122